molecular formula C12H15N3O2 B8273926 2-methyl-2-(5-nitro-1H-indol-2-yl)propan-1-amine

2-methyl-2-(5-nitro-1H-indol-2-yl)propan-1-amine

Cat. No.: B8273926
M. Wt: 233.27 g/mol
InChI Key: LWZFGJCOILRCEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-2-(5-nitro-1H-indol-2-yl)propan-1-amine is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15N3O2

Molecular Weight

233.27 g/mol

IUPAC Name

2-methyl-2-(5-nitro-1H-indol-2-yl)propan-1-amine

InChI

InChI=1S/C12H15N3O2/c1-12(2,7-13)11-6-8-5-9(15(16)17)3-4-10(8)14-11/h3-6,14H,7,13H2,1-2H3

InChI Key

LWZFGJCOILRCEA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CN)C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methyl-2-(5-nitro-1H-indol-2-yl)propanamide (200 mg, 0.81 mmol) was suspended in THF (5 ml) and cooled to 0° C. Borane-THF complex solution (1.0 M, 2.4 mL, 2.4 mmol) was added slowly and the mixture was allowed to stir overnight at room temperature. The mixture was cooled to 0° C. and carefully acidified with 3 N HCl. THF was evaporated off, water was added and the mixture was washed with ethylacetate. The aqueous layer was made alkaline with 50% NaOH and the mixture was extracted with ethylacetate. The combined organic layers were dried over magnesium sulfate, filtered and evaporated to give 2-methyl-2-(5-nitro-1H-indol-2-yl)propan-1-amine (82 mg, 43%).
Quantity
200 mg
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
2.4 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Four

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